![molecular formula C21H18N2O2S2 B2510255 N-(benzo[d]thiazol-2-yl)-2-(benzylthio)-N-(furan-2-ylmethyl)acetamide CAS No. 922487-71-6](/img/structure/B2510255.png)
N-(benzo[d]thiazol-2-yl)-2-(benzylthio)-N-(furan-2-ylmethyl)acetamide
Description
N-(benzo[d]thiazol-2-yl)-2-(benzylthio)-N-(furan-2-ylmethyl)acetamide, also known as BTA-EG6, is a small organic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. BTA-EG6 is a derivative of benzothiazole, a heterocyclic compound that has been extensively studied for its diverse biological activities.
Scientific Research Applications
Structure-Activity Relationships
Compounds containing thiophene, a structural analog to furan, demonstrate diverse therapeutic properties without a consistent pattern of activity across various molecular structures. Neither replacing the thiophene moiety with furan nor other aromatic rings consistently enhances biological activity, highlighting the complexity of structure-activity relationships within this chemical space (Drehsen & Engel, 1983).
Synthetic Methodologies
Arylmethylidenefuranones, compounds structurally related to the furan component of the queried molecule, undergo reactions with various nucleophiles to produce a wide array of compounds, including amides and heterocyclic compounds. The direction of these reactions depends on the structure of the reagents, the strength of the nucleophile, and reaction conditions, showcasing the synthetic versatility of furan derivatives (Kamneva et al., 2018).
Biological and Pharmacological Applications
Compounds with benzothiazole and furan substitutions exhibit significant biological activities, including antiviral, antitumor, and antimycobacterial properties. Their activity can be attributed to the bioisosteric replacement of aryl with heteroaryl substituents, indicating potential utility in designing compounds with optimized therapeutic actions (Ostrowski, 2022).
Antioxidant and Anti-inflammatory Agents
Benzofused thiazole derivatives have been evaluated for antioxidant and anti-inflammatory activities, suggesting that such frameworks can serve as templates for the development of new therapeutic agents. Compounds demonstrated significant activity in vitro, further supported by molecular docking studies, indicating their potential for further development as anti-inflammatory and antioxidant therapies (Raut et al., 2020).
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-benzylsulfanyl-N-(furan-2-ylmethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O2S2/c24-20(15-26-14-16-7-2-1-3-8-16)23(13-17-9-6-12-25-17)21-22-18-10-4-5-11-19(18)27-21/h1-12H,13-15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQJZDZJLGQLDKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSCC(=O)N(CC2=CC=CO2)C3=NC4=CC=CC=C4S3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d]thiazol-2-yl)-2-(benzylthio)-N-(furan-2-ylmethyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzo[d]thiazole-2-carboxamide](/img/structure/B2510175.png)
![1-[(4-Methylphenyl)sulfanyl]-3-(phenylsulfonyl)-2-propanol](/img/structure/B2510178.png)
![2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-phenethyl-4H-1,2,4-triazol-3-yl)thio)-N-phenethylacetamide](/img/structure/B2510183.png)
![N-(4-chlorophenyl)-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine](/img/structure/B2510187.png)
![N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(pyrrolidine-1-sulfonyl)benzamide](/img/structure/B2510189.png)
![2-nitro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B2510192.png)
![9-(4-Benzylpiperazin-1-yl)-2-methyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazoline](/img/structure/B2510193.png)
